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Compound of Interest

Compound Name: L-Hyoscyamine-d3

Cat. No.: B12421479 Get Quote

This guide provides essential safety and logistical information for the proper disposal of L-
Hyoscyamine-d3, a deuterated tropane alkaloid used in research. Due to its high acute

toxicity, strict adherence to these procedures is critical to ensure the safety of laboratory

personnel and environmental compliance.

Hazard Profile and Safety Overview
L-Hyoscyamine-d3 is classified as a highly toxic substance. The majority of Safety Data

Sheets (SDS) indicate that it is fatal if swallowed or inhaled.[1][2] Researchers must handle this

compound and its waste with extreme caution, utilizing appropriate personal protective

equipment (PPE) at all times.

Hazard Identification Data

The following table summarizes the key hazard information for L-Hyoscyamine-d3, based on

the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Hazard
Category

GHS
Classification

Pictogram Signal Word
Hazard
Statement

Acute Toxicity Oral, Category 2 GHS06 Danger
H300: Fatal if

swallowed.[1][2]

Acute Toxicity
Inhalation,

Category 2
GHS06 Danger

H330: Fatal if

inhaled.[1][2]
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Disposal Protocol for L-Hyoscyamine-d3
The following step-by-step methodology must be followed to ensure the safe containment,

storage, and disposal of all waste streams containing L-Hyoscyamine-d3.

Methodology:

Personal Protective Equipment (PPE) and Handling:

Before handling the compound or its waste, ensure you are wearing appropriate PPE,

including a lab coat, nitrile gloves, and safety glasses.

All handling of solid L-Hyoscyamine-d3 or solutions must be conducted in a certified

chemical fume hood to prevent inhalation.[3]

If there is a risk of generating dust, respiratory protection (e.g., a P3 filter respirator) is

required.[2]

Waste Characterization and Segregation:

All materials contaminated with L-Hyoscyamine-d3 must be treated as acutely toxic

hazardous waste.

Do not mix L-Hyoscyamine-d3 waste with other chemical waste streams, particularly

solvents.[4][5] Keeping waste streams separate is crucial for safe disposal and can

prevent costly complications.[5]

Segregate waste into three categories as outlined in the workflow diagram below: pure

solid compound, contaminated solid labware, and solutions.

Containment and Labeling:

Pure/Expired Solid: Retain in the original manufacturer's container whenever possible.

Ensure the container is sealed and the label is intact.

Contaminated Solid Waste: (e.g., gloves, weigh boats, pipette tips, paper towels). Place

these items in a dedicated, puncture-proof, and sealable hazardous waste container. A

plastic container with a screw-top lid is recommended.[6]
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Solutions: Collect liquid waste in a designated, leak-proof, and shatter-resistant container

(plastic is preferred) with a secure screw cap.[6]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "L-Hyoscyamine-d3," and the appropriate GHS hazard pictograms

(Skull and Crossbones).

On-Site Storage (Satellite Accumulation):

Store all L-Hyoscyamine-d3 waste containers in a designated Satellite Accumulation

Area (SAA) within the laboratory where the waste was generated.[6]

The SAA must be at or near the point of generation and under the control of the laboratory

staff.[6][7]

Keep waste containers tightly closed at all times, except when adding waste.[4][8]

Due to the acute toxicity, the accumulation limit for this type of waste may be as low as

one quart (for liquids) or one kilogram (for solids).[6]

Arranging for Final Disposal:

Never dispose of L-Hyoscyamine-d3 down the drain or in the regular trash.[4]

Evaporation in a fume hood is also not a permissible disposal method.[4]

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for your hazardous waste.

Follow all institutional procedures for waste manifest documentation and pickup. Trained

EHS professionals will ensure the waste is transported and disposed of in compliance with

all federal, state, and local regulations.[6][7]

L-Hyoscyamine-d3 Disposal Workflow
The following diagram illustrates the decision-making process for the proper segregation and

handling of different L-Hyoscyamine-d3 waste streams within the laboratory.
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In-Lab Waste Handling
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Click to download full resolution via product page

Caption: Workflow for the segregation and containment of L-Hyoscyamine-d3 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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